86-21-5

Pheniramine

In Stock

• CAS RN:
• 86-21-5

• Formula:
• C16H20N2

• InChI:
• InChI=1S/C16H20N2/c1-18(2)13-11-15(14-8-4-3-5-9-14)16-10-6-7-12-17-16/h3-10,12,15H,11,13H2,1-2H3

• InChIKey:
• IJHNSHDBIRRJRN-UHFFFAOYSA-N

• Pheniramine is an antihistamine with sedative effects used for the treatment of hay fever. This certified solution standard is suitable as starting material for the preparation of calibrators and controls in pheniramine testing by GC/MS or LC-MS/MS. Pheniramine is found in over-the-counter cold medicines and in eye-drops such as Visine brand eye drops.
  Pheniramine, also known as prophenpyridamine or histapyridamine, belongs to the class of organic compounds known as pheniramines. Pheniramines are compounds containing a pheniramine moiety, which is structurally characterized by the presence of a 2-benzylpyridine linked to an dimethyl(propyl)amine to form a dimethyl[3-phenyl-3-(pyridin-2-yl)propyl]amine skeleton. Pheniramine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pheniramine has been detected in multiple biofluids, ...

7-Oxa-3-azabicyclo[4.1.0]heptane

• CAS RN:
• 286-21-5

• Formula:
• C5H9NO

• InChI:
• InChI=1S/C5H9NO/c1-2-6-3-5-4(1)7-5/h4-6H,1-3H2

• InChIKey:
• RHHCZFVZZLJFPU-UHFFFAOYSA-N

• 7-Oxa-3-azabicyclo[4.1.0]heptane, also known as 7-Oxa-3-azabicyclo[4.1.0]heptane, is a useful research compound. Its molecular formula is C5H9NO and its molecular weight is 99.13 g/mol. The purity is usually 95%.

Isofraxidin

In Stock

• CAS RN:
• 486-21-5

• Formula:
• C11H10O5

• InChI:
• InChI=1S/C11H10O5/c1-14-7-5-6-3-4-8(12)16-10(6)11(15-2)9(7)13/h3-5,13H,1-2H3

• InChIKey:
• HOEVRHHMDJKUMZ-UHFFFAOYSA-N

• Isofraxidin is used as an anti-inflammatory compound. Inhibits pro-inflammatory cytokines.
  Isofraxidin is a major active constituent, isolated from Sarcandra glabra plant with a variety of biological properties such as antifatigue, antistress, anticancer, immunoaccomondating and cholagogic effects.
  Isofraxidin is an anti-bacterial, anti-oxidant, and anti-inflammatory agent. It acts by reducing the levels of tumor necrosis factor-a (TNF-a), interleukin-6 (IL-6), and prostaglandin E2 (PGE2), inhibiting cyclooxygenase-2 (COX-2) protein expression.
  

2,5-Dimethyltetrahydrofuran-3-thiol

In Stock

• CAS RN:
• 26486-21-5

• Formula:
• C6H12OS

• InChI:
• InChI=1S/C6H12OS/c1-4-3-6(8)5(2)7-4/h4-6,8H,3H2,1-2H3

• InChIKey:
• WBELUTNLJPCIHS-UHFFFAOYSA-N

• 2, 5-Dimethyl-3-mercaptotetrahydrofuran belongs to the class of organic compounds known as tetrahydrofurans. These are heterocyclic compounds containing a saturated, aliphatic, five-membered ring where a carbon is replaced by an oxygen. 2, 5-Dimethyl-3-mercaptotetrahydrofuran is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 2, 5-dimethyl-3-mercaptotetrahydrofuran is primarily located in the cytoplasm. 2, 5-Dimethyl-3-mercaptotetrahydrofuran has a meat, onion, and roasted taste.

Norsinoacutine

• CAS RN:
• 13186-21-5

• Formula:
• C18H19NO4

• InChI:
• InChI=1S/C18H19NO4/c1-22-14-4-3-10-7-12-11-8-13(20)15(23-2)9-18(11,5-6-19-12)16(10)17(14)21/h3-4,8-9,12,19,21H,5-7H2,1-2H3/t12-,18+/m1/s1

• InChIKey:
• JYZAYBRTZJWZDR-XIKOKIGWSA-N

• Norsinoacutine is a natural product found in Croton hemiargyreus, Croton salutaris, and Croton flavens with data available.

Zinc dihydrogen phosphate

In Stock

• CAS RN:
• 13986-21-5

• Formula:
• H4O8P2Zn

• InChI:
• InChI=1S/2H3O4P.Zn/c2*1-5(2,3)4;/h2*(H3,1,2,3,4);/q;;+2/p-2

• Zinc dihydrogen phosphate is a useful research compound. Its molecular formula is H4O8P2Zn and its molecular weight is 259.4 g/mol. The purity is usually 95%.

3-(1,3-Dioxan-2-YL)-3'-nitropropiophenone

In Stock

• CAS RN:
• 898786-21-5

• Formula:
• C13H15NO5

• InChI:
• InChI=1S/C13H15NO5/c15-12(5-6-13-18-7-2-8-19-13)10-3-1-4-11(9-10)14(16)17/h1,3-4,9,13H,2,5-8H2

• InChIKey:
• DADILSHUVAVFTC-UHFFFAOYSA-N

• 3-(1,3-Dioxan-2-YL)-3'-nitropropiophenone is a useful research compound. Its molecular formula is C13H15NO5 and its molecular weight is 265.26 g/mol. The purity is usually 95%.

1-(2,9-Dimethyl-9H-imidazo[1,2-A]benzimidazol-3-YL)propan-1-one

Usually In Stock

• CAS RN:
• 107486-21-5

• Formula:
• C14H15N3O

• InChI:
• InChI=1S/C14H15N3O/c1-4-12(18)13-9(2)15-14-16(3)10-7-5-6-8-11(10)17(13)14/h5-8H,4H2,1-3H3

• InChIKey:
• CGHKJYPBVZBXOP-UHFFFAOYSA-N

• 1-(2,9-Dimethyl-9H-imidazo[1,2-A]benzimidazol-3-YL)propan-1-one is a useful research compound. Its molecular formula is C14H15N3O and its molecular weight is 241.29 g/mol. The purity is usually 95%.

(2Z,4E)-2-Cyano-N-(2,6-diethylphenyl)-5-(2-nitrophenyl)penta-2,4-dienamide

Usually In Stock

• CAS RN:
• 474386-21-5

• Formula:
• C22H21N3O3

• InChI:
• InChI=1S/C22H21N3O3/c1-3-16-10-7-11-17(4-2)21(16)24-22(26)19(15-23)13-8-12-18-9-5-6-14-20(18)25(27)28/h5-14H,3-4H2,1-2H3,(H,24,26)/b12-8+,19-13-

• InChIKey:
• CUIIVHPPEOTIDQ-UHFFFAOYSA-N

• (2Z,4E)-2-Cyano-N-(2,6-diethylphenyl)-5-(2-nitrophenyl)penta-2,4-dienamide is a useful research compound. Its molecular formula is C22H21N3O3 and its molecular weight is 375.428. The purity is usually 95%.

3,4-Dimethylpyridine adenine dinucleotide

• CAS RN:
• 102686-21-5

• Formula:
• C22H30N6O13P2

• InChI:
• InChI=1S/C22H30N6O13P2/c1-10-3-4-27(5-11(10)2)21-17(31)15(29)12(39-21)6-37-42(33,34)41-43(35,36)38-7-13-16(30)18(32)22(40-13)28-9-26-14-19(23)24-8-25-20(14)28/h3-5,8-9,12-13,15-18,21-22,29-32H,6-7H2,1-2H3,(H3-,23,24,25,33,34,35,36)/t12-,13-,15-,16-,17-,18-,21-,22-/m1/s1

• InChIKey:
• NDJMRNDYWSNOQN-RBEMOOQDSA-N

• 3,4-Dimethylpyridine adenine dinucleotide, also known as 3,4-Dimethylpyridine adenine dinucleotide, is a useful research compound. Its molecular formula is C22H30N6O13P2 and its molecular weight is 648.5 g/mol. The purity is usually 95%.

N-(2,4-dimethylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide

In Stock

• CAS RN:
• 791786-21-5

• Formula:
• C22H17NO4S

• InChI:
• InChI=1S/C22H17NO4S/c1-13-7-10-20(14(2)11-13)23-28(26,27)15-8-9-18-19(12-15)22(25)17-6-4-3-5-16(17)21(18)24/h3-12,23H,1-2H3

• InChIKey:
• YKKZJHWXDWCMIW-UHFFFAOYSA-N

• N-(2,4-dimethylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide is a useful research compound. Its molecular formula is C22H17NO4S and its molecular weight is 391.4g/mol. The purity is usually 95%.

2-[[(3R)-3-hydroxy-4-(trimethylazaniumyl)butanoyl]amino]ethanesulfonate

• CAS RN:
• 115586-21-5

• Formula:
• C9H20N2O5S

• InChI:
• InChI=1S/C9H20N2O5S/c1-11(2,3)7-8(12)6-9(13)10-4-5-17(14,15)16/h8,12H,4-7H2,1-3H3,(H-,10,13,14,15,16)/t8-/m1/s1

• InChIKey:
• XOGRSOSTTBXAGJ-MRVPVSSYSA-N

• 2-[[(3R)-3-hydroxy-4-(trimethylazaniumyl)butanoyl]amino]ethanesulfonate, also known as 2-[[(3R)-3-hydroxy-4-(trimethylazaniumyl)butanoyl]amino]ethanesulfonate, is a useful research compound. Its molecular formula is C9H20N2O5S and its molecular weight is 268.33 g/mol. The purity is usually 95%.

[4-(4-Fluorophenyl)sulfanyl-3,5-dimethylpyrazol-1-yl]-(4-methylphenyl)methanone

In Stock

• CAS RN:
• 1001786-21-5

• Formula:
• C19H17FN2OS

• InChI:
• InChI=1S/C19H17FN2OS/c1-12-4-6-15(7-5-12)19(23)22-14(3)18(13(2)21-22)24-17-10-8-16(20)9-11-17/h4-11H,1-3H3

• InChIKey:
• JZPVEIFKNWLIES-UHFFFAOYSA-N

• [4-(4-Fluorophenyl)sulfanyl-3,5-dimethylpyrazol-1-yl]-(4-methylphenyl)methanone is a useful research compound. Its molecular formula is C19H17FN2OS and its molecular weight is 340.42. The purity is usually 95%.

6-Bromo-3-ethyl-3H-[1,2,3]triazolo[4,5-b]pyridine

In Stock

• CAS RN:
• 1187386-21-5

• Formula:
• C7H7BrN4

• InChI:
• InChI=1S/C7H7BrN4/c1-2-12-7-6(10-11-12)3-5(8)4-9-7/h3-4H,2H2,1H3

• InChIKey:
• HHDNROAMANPDES-UHFFFAOYSA-N

• 6-Bromo-3-ethyl-3H-[1,2,3]triazolo[4,5-b]pyridine is a useful research compound. Its molecular formula is C7H7BrN4 and its molecular weight is 227.06 g/mol. The purity is usually 95%.

1-(4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one

In Stock

• CAS RN:
• 1705786-21-5

• Formula:
• C20H25NO4S2

• InChI:
• InChI=1S/C20H25NO4S2/c1-15-11-14-26-19(15)7-8-20(22)21-12-9-18(10-13-21)27(23,24)17-5-3-16(25-2)4-6-17/h3-6,11,14,18H,7-10,12-13H2,1-2H3

• InChIKey:
• UOPYCGWEBGDRSD-UHFFFAOYSA-N

• 1-(4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one is a useful research compound. Its molecular formula is C20H25NO4S2 and its molecular weight is 407.54. The purity is usually 95%.

N-[[4-[4-[Acetyl(methyl)amino]piperidine-1-carbonyl]phenyl]methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361686-21-5

• Formula:
• C19H25N3O3

• InChI:
• InChI=1S/C19H25N3O3/c1-4-18(24)20-13-15-5-7-16(8-6-15)19(25)22-11-9-17(10-12-22)21(3)14(2)23/h4-8,17H,1,9-13H2,2-3H3,(H,20,24)

• InChIKey:
• KLJOCSKGISAHOU-UHFFFAOYSA-N

• N-[[4-[4-[Acetyl(methyl)amino]piperidine-1-carbonyl]phenyl]methyl]prop-2-enamide is a useful research compound. Its molecular formula is C19H25N3O3 and its molecular weight is 343.427. The purity is usually 95%.

[2-(5-Nitro-pyridin-2-ylamino)-cyclohexyl]-carbamic acid tert-butyl ester

Usually In Stock

• CAS RN:
• 1289386-21-5

• Formula:
• C16H24N4O4

• InChI:
• InChI=1S/C16H24N4O4/c1-16(2,3)24-15(21)19-13-7-5-4-6-12(13)18-14-9-8-11(10-17-14)20(22)23/h8-10,12-13H,4-7H2,1-3H3,(H,17,18)(H,19,21)

• InChIKey:
• PTKJKTUAPMZJNT-UHFFFAOYSA-N

• [2-(5-Nitro-pyridin-2-ylamino)-cyclohexyl]-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H24N4O4 and its molecular weight is 336.39 g/mol. The purity is usually 95%.

6-(3,5-Dimethylpyrazol-1-yl)-2-(1-thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379986-21-5

• Formula:
• C20H21N7OS

• InChI:
• InChI=1S/C20H21N7OS/c1-13-11-14(2)26(23-13)17-3-4-18(28)27(24-17)15-5-8-25(9-6-15)19-16-7-10-29-20(16)22-12-21-19/h3-4,7,10-12,15H,5-6,8-9H2,1-2H3

• InChIKey:
• FBAGPDBJJZKGBL-UHFFFAOYSA-N

• 6-(3,5-Dimethylpyrazol-1-yl)-2-(1-thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)pyridazin-3-one is a useful research compound. Its molecular formula is C20H21N7OS and its molecular weight is 407.5. The purity is usually 95%.